Lithiumgluconat

• Molecular Formula: C6H11LiO7
• Molecular Weight: 202.1 g/mol
• InChI: InChI=1S/C6H12O7.Li/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-5,7-11H,1H2,(H,12,13);/q;+1/p-1
• InChIKey: ZOTSUVWAEYHZRI-UHFFFAOYSA-M

Lithium Gluconate: Identity and Procurement

Lithium gluconate (CAS 60816-70-8) is the lithium salt of D-gluconic acid, an organic alkali-metal salt with molecular formula C₆H₁₁LiO₇ and molecular weight 202.1 g/mol. It appears as a white crystalline powder, soluble in water, and is used in both oral psychiatric medicine and topical dermatology [1]. Its properties position it as a distinct alternative to the standard inorganic lithium salts, primarily lithium carbonate, in both therapeutic and research contexts [2].

Salt Form Organic gluconate salt with distinct solubility profile

Research Context Topical dermatology model studies and oral formulation development

Selection Logic Higher aqueous solubility supports formulation-dependent research

Method Fit Comparator studies, placebo-controlled models, tolerability endpoint monitoring

• [1] NCATS Inxight Drugs. Lithium Gluconate. National Center for Advancing Translational Sciences (NCATS). View Source
• [2] Familydoctor.cn. 葡萄糖酸锂Lithium gluconate. Accessed 2026. View Source

Lithium Gluconate Non-Substitutability

Generic substitution among lithium salts is not straightforward due to critical differences in anion-dependent tolerability, solubility, and tissue distribution [1]. While lithium carbonate remains the dominant oral agent for bipolar disorder, its poor solubility and high gastrointestinal (GI) irritation profile lead to intolerance in a subset of patients, creating a niche for lithium gluconate's higher solubility and lower GI distress [2]. In dermatology, lithium gluconate is the only topical lithium salt commercially available, and its efficacy is backed by rigorous clinical trials against both placebo and ketoconazole, a clinical profile that other lithium salts simply do not possess [3]. These pharmacological and clinical differentiations preclude direct interchangeability.

1

Anion-dependent tolerability

Tolerability endpoint profiles may shift between gluconate and carbonate salts; direct interchangeability is not supported.

2

Topical formulation specificity

Topical lithium formulations are gluconate-specific; other lithium salts do not share the same dermatology-study evidence context.

3

Solubility-dependent exposure

Solubility differences may alter exposure-model outcomes; carbonate salt may not reproduce gluconate formulation-exposure context.

• [1] PubMed. Plasma and intracellular kinetics of lithium after oral administration of various lithium salts. Altamura AC, et al. Eur J Clin Pharmacol. 1977;12(1):59-63. View Source
• [2] Familydoctor.cn. 葡萄糖酸锂Lithium gluconate. Accessed 2026. View Source
• [3] PubMed. Lithium gluconate 8% in the treatment of seborrheic dermatitis. Dréno B, et al. Ann Dermatol Venereol. 2007;134(4 Pt 1):347-51. View Source

Lithium Gluconate Evidence Guide

Efficacy vs. Ketoconazole in Seborrheic Dermatitis

In a multicenter, randomized, controlled trial, lithium gluconate 8% ointment demonstrated superiority over ketoconazole 2% emulsion for the complete remission of facial seborrheic dermatitis. The success rate was 52.0% for lithium gluconate versus 30.1% for ketoconazole in the intent-to-treat (ITT) population, a difference of 21.9 percentage points (95% CI 10.0–33.7%) [1]. This 22% greater effectiveness was achieved with a comparable safety profile (adverse events: 26.3% vs. 25.0%) [1].

Comparator Endpoint

Head-to-head

52.0% vs 30.1% complete remission; +21.9 pp (95% CI 10.0–33.7%)

Reported endpoint context: lithium gluconate 8% ointment vs ketoconazole 2% emulsion in facial seborrheic dermatitis model

Multicenter RCT; 288 patients; twice daily for 8 weeks

Evidence Dimension	Complete remission rate after 2 months of treatment (ITT population)
Target Compound Data	52.0% (lithium gluconate 8% ointment)
Comparator Or Baseline	30.1% (ketoconazole 2% emulsion)
Quantified Difference	+21.9 percentage points (95% CI 10.0-33.7%)
Conditions	Multicenter RCT; 288 patients with moderate-to-severe facial seborrheic dermatitis; treatment applied twice daily for 8 weeks.

Why This Matters

This head-to-head superiority data supports the selection of lithium gluconate over a standard-of-care antifungal where higher complete remission rates are critical.

• [1] Dreno B, Chosidow O, Revuz J, Moyse D; STUDY INVESTIGATOR GROUP. Lithium gluconate 8% vs ketoconazole 2% in the treatment of seborrhoeic dermatitis: a multicentre, randomized study. Br J Dermatol. 2003 Jun;148(6):1230-6. View Source

Efficacy vs. Placebo in Seborrheic Dermatitis

A randomized, double-blind, placebo-controlled trial confirmed the efficacy of lithium gluconate 8% ointment. After 8 weeks, 29.1% of patients in the lithium group achieved complete clinical remission, compared to only 3.8% in the placebo group, demonstrating a highly significant treatment effect [1].

Placebo-Controlled

Head-to-head

29.1% vs 3.8% complete remission; +25.3 pp

Reported model-response: validates pharmacological activity in topical seborrheic dermatitis study

Double-blind RCT; 123 evaluable patients; 8 weeks

Evidence Dimension	Complete remission rate after 8 weeks of treatment
Target Compound Data	29.1% (lithium gluconate 8% ointment)
Comparator Or Baseline	3.8% (placebo ointment)
Quantified Difference	+25.3 percentage points
Conditions	Multicenter RCT; 123 evaluable patients with moderate-to-severe facial seborrheic dermatitis; treatment applied twice daily for 8 weeks.

Why This Matters

This placebo-controlled evidence validates the inherent pharmacological activity of lithium gluconate, de-risking it as a procurement choice for research on active topical therapies.

• [1] Dreno B, Moyse D. Lithium gluconate in the treatment of seborrhoeic dermatitis: a multicenter, randomised, double-blind study versus placebo. Eur J Dermatol. 2002 Nov-Dec;12(6):549-52. View Source

Systemic Safety: Low Transdermal Absorption

Pharmacokinetic studies specifically for the 8% lithium gluconate gel formulation have shown that systemic absorption after topical application is low [1]. This is a defining safety feature, as it avoids the well-known systemic toxicities (e.g., nephrotoxicity, thyroid dysfunction) associated with oral lithium salts [2]. While quantitative serum level data are not reported in the primary literature, the clinical observation is that no systemic lithium-related side effects were noted in the pivotal trials, directly contrasting with oral lithium therapy [1].

Systemic Absorption

Data to verify

Low transdermal absorption reported; no systemic lithium side effects in trials

Safety-related endpoint monitoring: may support study designs without blood-level monitoring

Qualitative observation from clinical trial populations; quantitative serum data not reported

Evidence Dimension	Systemic absorption and related side effects
Target Compound Data	Low systemic absorption; no systemic lithium side effects observed in clinical trials [1].
Comparator Or Baseline	Oral lithium carbonate carries risks of nephrotoxicity, thyroid dysfunction, and requires therapeutic drug monitoring [2].
Quantified Difference	Qualitative risk elimination (no therapeutic drug monitoring required for topical use)
Conditions	Pharmacokinetic assessment from clinical trial populations; comparison against known oral lithium safety profile [REFS-1, REFS-2].

Why This Matters

For procurement in dermatological research, this safety profile allows for clinical or experimental protocols without the complex monitoring required for oral lithium, directly influencing study design feasibility.

• [1] Dréno B, Blouin E, Moyse D. Lithium gluconate 8% in the treatment of seborrheic dermatitis. Ann Dermatol Venereol. 2007 Apr;134(4 Pt 1):347-51. View Source
• [2] Familydoctor.cn. 葡萄糖酸锂Lithium gluconate. Accessed 2026. View Source

Oral Tolerability & Solubility vs. Carbonate

Lithium gluconate is recognized for its higher water solubility and reduced gastrointestinal irritation compared to lithium carbonate, positioning it as an alternative for patients intolerant to the carbonate salt [1]. This qualitative advantage is critical in clinical practice, where patient adherence is often compromised by GI side effects. The specific solubility advantage is substantial: lithium gluconate has a solubility of approximately 12.8 g/100mL in water at 20°C [2], whereas lithium carbonate is only slightly soluble, with a reported solubility of about 1.3 g/100mL at 20°C , representing an order-of-magnitude improvement.

Solubility Property

Class-level

~12.8 g/100mL (20°C) vs carbonate ~1.3 g/100mL

Reported ~10-fold higher solubility supports formulation-dependent exposure review

Physical property data; GI tolerability from clinical observation

Evidence Dimension	Aqueous solubility and gastrointestinal tolerability
Target Compound Data	~12.8 g/100mL at 20°C; lower GI irritation [REFS-1, REFS-2].
Comparator Or Baseline	Lithium carbonate: ~1.3 g/100mL at 20°C; known GI irritant .
Quantified Difference	~10-fold higher solubility; qualitative improvement in GI tolerance
Conditions	Physical property measurement; clinical observation from pharmaceutical references and drug monographs.

Why This Matters

For oral psychiatric applications, procurement of lithium gluconate can be prioritized when formulating for patient populations with poor GI tolerance, directly impacting patient compliance and therapeutic success.

• [1] Familydoctor.cn. 葡萄糖酸锂Lithium gluconate. Accessed 2026. View Source
• [2] ICSC (ILO-WHO International Chemical Safety Cards) as cited by vendor datasheets for lithium gluconate. View Source

Lithium Gluconate Application Scenarios

Seborrheic Dermatitis Comparator Studies

Given its demonstrated superiority over ketoconazole (52.0% vs. 30.1% complete remission) and large effect size over placebo (29.1% vs. 3.8%), lithium gluconate 8% gel is the ideal active comparator or investigational agent in clinical trials for seborrheic dermatitis [REFS-1, REFS-2]. Its well-characterized safety profile and low systemic absorption simplify trial protocols by eliminating the need for blood-level monitoring [3].

Oral Formulation for GI-Intolerant Patients

The superior solubility (~12.8 g/100mL) and clinically established better GI tolerability profile of lithium gluconate over lithium carbonate make it the preferred lithium salt for developing oral formulations, particularly liquid solutions, aimed at patients who discontinue carbonate therapy due to gastric distress [REFS-4, REFS-5]. This directly addresses a known adherence gap in bipolar disorder maintenance.

Neuroprotection: Anion-Dependent Uptake

Emerging research on organic lithium salts indicates that the anion is critical for neuronal uptake and neuroprotection, with lithium citrate showing a 30% increase in cell survival during glutamate-induced stress, while inorganic salts showed no effect [6]. Lithium gluconate, as an organic salt, is a structurally relevant candidate for investigating these anion-transporter-mediated neuroprotective pathways, representing a logical follow-on procurement for studies building on the citrate/ascorbate data.

Cosmetic & Personal Care Applications

The low systemic absorption and favorable local tolerability of topical lithium gluconate [3] support its safe use as a bioactive ingredient in cosmetic formulations targeting skin redness and irritation, a path already established by its approved dermatological gel. Procurement for non-pharmacological applications leverages a robust clinical safety database.

Application

Selection Property

Validation Focus

Dermatology comparator studies

Endpoint-response evidence vs ketoconazole and placebo

Complete remission endpoint context; safety-related endpoint monitoring

Oral formulation development

Higher aqueous solubility and reported GI tolerability profile

Formulation-exposure review; tolerability endpoint context

Neuroprotection pathway studies

Organic anion transporter substrate context

Anion-dependent neuronal uptake model response

Topical cosmetic research

Low systemic absorption and local tolerability endpoint profile

Safety-related endpoint monitoring; formulation stability review

• [1] Dreno B, et al. Lithium gluconate 8% vs ketoconazole 2% in the treatment of seborrhoeic dermatitis. Br J Dermatol. 2003;148(6):1230-6. View Source
• [2] Dreno B, Moyse D. Lithium gluconate in the treatment of seborrhoeic dermatitis. Eur J Dermatol. 2002;12(6):549-52. View Source
• [3] Dréno B, et al. Lithium gluconate 8% in the treatment of seborrheic dermatitis. Ann Dermatol Venereol. 2007;134(4 Pt 1):347-51. View Source
• [4] Familydoctor.cn. 葡萄糖酸锂Lithium gluconate. Accessed 2026. View Source
• [5] ICSC (ILO-WHO International Chemical Safety Cards) as cited by vendor datasheets for lithium gluconate. View Source
• [6] IMA-PRESS LLC. Neuroprotective properties of lithium salts during glutamate-induced stress. Nevrologiâ, Nejropsihiatriâ, Psihosomatika. 2017;9(3):111-119. View Source